Cas no 926225-60-7 (2-isocyanato-5-methylbenzonitrile)

• Product Name: 2-isocyanato-5-methylbenzonitrile
• CAS No: 926225-60-7
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 4665457
• PubChem ID: 16768912
• Update Time: 2024-03-01

2-isocyanato-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-isocyanato-5-methylbenzonitrile

• Inchi： 1S/C9H6N2O/c1-7-2-3-9(11-6-12)8(4-7)5-10/h2-4H,1H3
• InChI Key： UHCMDRMRFYQMGT-UHFFFAOYSA-N
• SMILES： C1(C=C(C)C=CC=1N=C=O)C#N

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų